Cas no 5458-66-2 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester)

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester structure
5458-66-2 structure
Product Name:Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester
CAS No:5458-66-2
MF:C14H24O2
MW:224.339164733887
CID:377160
PubChem ID:229791
Update Time:2025-04-19

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • butyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
    • Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester
    • AC1L5I37
    • AC1Q66VI
    • AR-1I1135
    • butyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
    • CTK5A1813
    • d,l-trans-Chrysanthemsaeure-butylester
    • NSC23749
    • SureCN809165
    • 5458-66-2
    • NSC-23749
    • SCHEMBL809165
    • DTXSID20281990
    • Butyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate
    • Inchi: 1S/C14H24O2/c1-6-7-8-16-13(15)12-11(9-10(2)3)14(12,4)5/h9,11-12H,6-8H2,1-5H3
    • InChI Key: ADZPEJQJURBWCD-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C1C(/C=C(\C)/C)C1(C)C)=O

Computed Properties

  • Exact Mass: 224.17772
  • Monoisotopic Mass: 224.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.971
  • Boiling Point: 264.2°Cat760mmHg
  • Flash Point: 105.4°C
  • Refractive Index: 1.502
  • PSA: 26.3
  • LogP: 3.56810
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